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Compound of Interest

Compound Name: Mycro3

Cat. No.: B1677583 Get Quote

Essential Safety and Handling Guide for Mycro3
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Mycro3, a potent and selective inhibitor of the c-Myc-Max protein-protein interaction

used in cancer research. The following procedures are based on best practices for handling

powdered, biologically active small molecules.

Note: This document serves as a general guide. A comprehensive, substance-specific risk

assessment must be conducted upon receipt of Mycro3 and its corresponding Safety Data

Sheet (SDS) from the supplier.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Mycro3 in a laboratory setting. Consistent and correct use of PPE is the most critical line of

defense against potential exposure.
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PPE Category Item Specification Purpose

Hand Protection Disposable Gloves

Nitrile or other

chemically resistant

material.

Prevents skin contact

with the compound.

Double-gloving is

recommended when

handling the pure

compound or

concentrated

solutions.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified.

Protects eyes from

dust particles and

splashes of solutions.

Body Protection Laboratory Coat
Standard, long-

sleeved.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
Fume Hood or

Ventilated Enclosure

Recommended when

weighing or otherwise

handling the

powdered form of

Mycro3 to prevent

inhalation of dust.

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of Mycro3 and

ensuring the safety of laboratory personnel.
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Procedure Guideline Rationale

Receiving
Inspect the package for any

damage upon arrival.

Damaged packaging could

indicate a potential spill or

contamination.

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

Protects the compound from

moisture and degradation.

Weighing
Perform in a fume hood or

other ventilated enclosure.

Minimizes the risk of inhaling

the powdered compound.

Dissolving Mycro3 is soluble in DMSO.

Prepare solutions in a fume

hood and handle with

appropriate PPE.

General Handling

Avoid creating dust. Avoid

contact with skin, eyes, and

clothing. Do not eat, drink, or

smoke in the laboratory.

Standard laboratory practice to

prevent exposure to hazardous

chemicals.

Spill Response Workflow
In the event of a spill, a clear and practiced response plan is essential to mitigate risks. The

following diagram outlines the logical steps for responding to a Mycro3 spill.
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Mycro3 Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor and EHS

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Contain the Spill with Absorbent Material

Clean the Spill Area

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a Mycro3 spill.
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Disposal Plan
All waste materials contaminated with Mycro3, including empty containers, used PPE, and

cleaning materials, should be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Mycro3

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.

Contaminated Labware
Decontaminate if possible, or dispose of as

hazardous waste.

Contaminated PPE
Place in a sealed bag and dispose of as

hazardous chemical waste.

Spill Debris

Collect all absorbent materials and cleaning

supplies in a sealed container and dispose of as

hazardous waste.

By adhering to these safety and logistical guidelines, researchers can handle Mycro3
responsibly, minimizing risks and ensuring a safe and productive research environment. Always

prioritize safety and consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

To cite this document: BenchChem. [Personal protective equipment for handling Mycro3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677583#personal-protective-equipment-for-
handling-mycro3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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